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Executive Summary
This document provides a comprehensive overview of the available scientific literature

regarding the mechanism of action of the chemical compound 2-(methylamino)-N-
propylacetamide. Despite a thorough search of chemical databases and scientific

repositories, there is a notable absence of published research detailing the biological activity

and pharmacological profile of this specific molecule. This guide will outline the known chemical

properties of 2-(methylamino)-N-propylacetamide and highlight the current knowledge gap

regarding its mechanism of action.

Chemical Identity and Properties
2-(methylamino)-N-propylacetamide is a small molecule with the chemical formula

C₆H₁₄N₂O.[1][2] It is also known by its IUPAC name, 2-(methylamino)-N-propylacetamide,

and is cataloged under CAS number 901273-19-6 for the free base and 1049764-41-1 for its

hydrochloride salt.[1][3] The compound has a molecular weight of approximately 130.19 g/mol .

[1][2]

Table 1: Physicochemical Properties of 2-(methylamino)-N-propylacetamide
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Property Value Source(s)

Molecular Formula C₆H₁₄N₂O [1][2]

Molecular Weight 130.19 g/mol [1][2]

CAS Number (Free Base) 901273-19-6 [1]

CAS Number (HCl Salt) 1049764-41-1 [3]

IUPAC Name
2-(methylamino)-N-

propylacetamide
[2][3]

Mechanism of Action: Current State of Research
A comprehensive search of scientific literature and patent databases reveals a significant lack

of information on the mechanism of action of 2-(methylamino)-N-propylacetamide. No

published studies were identified that describe its biological targets, signaling pathways, or

pharmacological effects. The PubChem database entry for this compound also indicates that

there is no available literature data.[4]

Due to the absence of experimental data, it is not possible to provide an in-depth technical

guide on its core mechanism of action, including quantitative data, experimental protocols, or

signaling pathway diagrams as requested. The compound is listed by several chemical

suppliers, indicating its availability for research purposes.[1][3][5]

Future Research Directions
The lack of data on the biological activity of 2-(methylamino)-N-propylacetamide presents an

open field for investigation. Future research efforts could focus on the following areas:

High-Throughput Screening: Screening the compound against a broad range of biological

targets (e.g., receptors, enzymes, ion channels) to identify potential interactions.

Phenotypic Screening: Assessing the effects of the compound in various cell-based assays

to identify any interesting cellular phenotypes, which could then be used to deconvolve the

mechanism of action.
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Structural Analogy: Investigating the biological activities of structurally similar compounds to

predict potential targets for 2-(methylamino)-N-propylacetamide.

Conclusion
While the chemical identity of 2-(methylamino)-N-propylacetamide is well-defined, its

biological mechanism of action remains uncharacterized in the public domain. This presents a

clear knowledge gap and an opportunity for novel research in the fields of pharmacology and

drug discovery. Without any foundational studies on its biological effects, a detailed technical

guide on its mechanism of action cannot be constructed at this time. Further experimental

investigation is required to elucidate the pharmacological properties of this compound.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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